Cas no 1806667-46-8 (Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate
• CAS No: 1806667-46-8
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 4958474
• Update Time: 2025-05-24

Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate

• Inchi： 1S/C13H13F2NO2/c1-2-18-13(17)11-9(6-4-8-16)5-3-7-10(11)12(14)15/h3,5,7,12H,2,4,6H2,1H3
• InChI Key： PYEJSUYSLYZBKE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CCC#N)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate

Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate (CAS No. 1806667-46-8): A Comprehensive Overview

Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate (CAS No. 1806667-46-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and an ester functional group, offers a range of potential applications in drug discovery and development.

The cyano group in Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate is known for its ability to enhance the metabolic stability and bioavailability of molecules. This property makes the compound particularly attractive for the design of prodrugs, which can be metabolized in the body to release active therapeutic agents. Recent studies have shown that compounds with cyano groups can exhibit improved pharmacokinetic profiles, leading to enhanced therapeutic efficacy and reduced side effects.

The difluoromethyl moiety is another key feature of this compound. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, influencing their reactivity and biological activity. In the context of drug discovery, difluoromethyl groups can enhance the lipophilicity and metabolic stability of compounds, making them more suitable for oral administration. Additionally, the presence of fluorine atoms can improve the binding affinity of molecules to their target proteins, thereby enhancing their potency.

The ester functional group in Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate provides further versatility in terms of chemical reactivity and biological activity. Ester groups can be hydrolyzed under physiological conditions, releasing the corresponding carboxylic acid or alcohol. This property is often exploited in the design of prodrugs, where the ester group serves as a "masking" moiety that is cleaved in vivo to release the active drug. The ester functionality also allows for easy modification and derivatization, enabling researchers to fine-tune the properties of the compound for specific applications.

In recent years, there has been a growing interest in the use of Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate as a building block for the synthesis of novel pharmaceuticals. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have explored the use of this compound as a scaffold for designing inhibitors of kinases, which are key enzymes implicated in various cancers and inflammatory diseases. The unique combination of functional groups in Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate allows for precise tuning of enzyme inhibition profiles, leading to more selective and potent therapeutic agents.

Beyond its potential as a drug candidate, Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate has also found applications in materials science and chemical synthesis. The compound's robust chemical structure and reactivity make it an excellent starting material for the synthesis of complex organic molecules. In particular, its use in polymer chemistry has been explored for the development of functional materials with tailored properties, such as enhanced mechanical strength or improved thermal stability.

The synthesis of Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and esterification processes. Advances in synthetic methods have led to more efficient and environmentally friendly approaches to producing this compound on both laboratory and industrial scales.

In conclusion, Ethyl 2-(2-cyanoethyl)-6-(difluoromethyl)benzoate (CAS No. 180667-46-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for drug discovery, materials science, and chemical synthesis. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of diseases.